Cas no 2223041-93-6 (4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester)

• Product Name: 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester
• CAS No: 2223041-93-6
• MF: C₁₆H₁₇BF₃NO₂S
• MW: 355.182893514633
• CID: 5143288
• Update Time: 2025-11-01

4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester
• Thiazole, 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C16H17BF3NO2S/c1-14(2)15(3,4)23-17(22-14)13-12(21-9-24-13)10-5-7-11(8-6-10)16(18,19)20/h5-9H,1-4H3
• InChI Key： GYNAOYOZNYBEEX-UHFFFAOYSA-N
• SMILES： S1C(B2OC(C)(C)C(C)(C)O2)=C(C2=CC=C(C(F)(F)F)C=C2)N=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 425.8±45.0 °C(Predicted)
• pka: 1.25±0.10(Predicted)

Additional information on 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester

Introduction to 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223041-93-6)

4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester, identified by the chemical abstracts service number 2223041-93-6, is a specialized boronic acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiazole class, a heterocyclic structure known for its broad range of biological activities and industrial applications. The presence of a trifluoromethylphenyl group and a boronic acid pinacol ester moiety enhances its utility in various synthetic pathways, particularly in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the development of novel organic compounds.

The trifluoromethylphenyl substituent plays a crucial role in modulating the electronic properties and metabolic stability of the molecule. This group is widely recognized for its ability to improve lipophilicity, reduce metabolic clearance, and enhance binding affinity to biological targets. In drug discovery, such modifications are often employed to optimize pharmacokinetic profiles, leading to more effective and durable therapeutic agents. The incorporation of this moiety into 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester suggests potential applications in the design of next-generation pharmaceuticals targeting various diseases, including oncology and neurodegenerative disorders.

Boronic acid derivatives have long been recognized for their versatility in organic synthesis, particularly due to their reactivity in cross-coupling reactions. The pinacol ester form of boronic acids offers enhanced stability under ambient conditions, making them more practical for laboratory-scale applications. The 5-boronic acid pinacol ester moiety in this compound facilitates efficient participation in Suzuki-Miyaura coupling, enabling the construction of complex molecular architectures with precision. This reaction is particularly valuable in medicinal chemistry for generating libraries of bioactive molecules rapidly and efficiently.

Recent advancements in computational chemistry have further highlighted the importance of boronic acid derivatives in drug design. Molecular modeling studies indicate that compounds featuring boronic acid groups can exhibit high binding affinity to protein targets, making them promising candidates for enzyme inhibition and receptor modulation. The structural features of 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester, including its heterocyclic core and electron-withdrawing trifluoromethyl group, align well with these principles, suggesting potential as a scaffold for novel therapeutic agents.

In the realm of materials science, thiazole derivatives have been explored for their electronic and optical properties. The trifluoromethylphenyl group introduces electron-deficient characteristics to the molecule, which can be leveraged in the development of organic semiconductors and light-emitting diodes (OLEDs). Additionally, boronic acids have been utilized in the synthesis of polymers with tailored functionalities, underscoring the compound's potential beyond traditional pharmaceutical applications.

The synthesis of 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include halogenation followed by Suzuki-Miyaura coupling with a trifluoromethylphenylboronic acid precursor. Advances in catalytic systems have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are critical for translating laboratory discoveries into commercially viable products.

Current research is exploring novel applications of thiazole derivatives in medicinal chemistry. For instance, studies have demonstrated that thiazole-based compounds can exhibit antimicrobial and anti-inflammatory properties. The structural motif present in 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester may contribute to these effects by interacting with specific biological targets or by modulating cellular pathways involved in infection and inflammation.

The role of computational tools in optimizing boronic acid derivatives cannot be overstated. Software packages capable of predicting molecular properties such as solubility, binding affinity, and metabolic stability are increasingly integrated into drug discovery pipelines. These tools help researchers prioritize compounds like 4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester based on their potential therapeutic value before investing resources in experimental validation.

Future directions in the study of this compound may include exploring its derivatives to enhance specific pharmacological properties or to improve compatibility with existing drug formulations. The flexibility offered by its molecular framework makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective analogs.

In conclusion,4-(4-Trifluoromethylphenyl)thiazole-5-boronic acid pinacol ester (CAS No. 2223041-93-6) represents a promising compound with diverse applications across pharmaceuticals and materials science. Its unique structural features—combining a thiazole core with a trifluoromethylphenyl group and a stable boronic acid pinacol ester—position it as a valuable building block for innovative chemical synthesis and drug development efforts.